Benzylacetone
Benzylacetone
4-phenylbutan-2-one is a ketone.
Benzylacetone is a natural product found in Alpinia latilabris, Rhododendron anthopogonoides, and other organisms with data available.
Benzylacetone is a natural product found in Alpinia latilabris, Rhododendron anthopogonoides, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
2550-26-7
VCID:
VC20823415
InChI:
InChI=1S/C10H12O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
SMILES:
CC(=O)CCC1=CC=CC=C1
Molecular Formula:
C10H12O
Molecular Weight:
148.20 g/mol
Benzylacetone
CAS No.: 2550-26-7
Cat. No.: VC20823415
Molecular Formula: C10H12O
Molecular Weight: 148.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-phenylbutan-2-one is a ketone. Benzylacetone is a natural product found in Alpinia latilabris, Rhododendron anthopogonoides, and other organisms with data available. |
|---|---|
| CAS No. | 2550-26-7 |
| Molecular Formula | C10H12O |
| Molecular Weight | 148.20 g/mol |
| IUPAC Name | 4-phenylbutan-2-one |
| Standard InChI | InChI=1S/C10H12O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3 |
| Standard InChI Key | AKGGYBADQZYZPD-UHFFFAOYSA-N |
| SMILES | CC(=O)CCC1=CC=CC=C1 |
| Canonical SMILES | CC(=O)CCC1=CC=CC=C1 |
| Boiling Point | 233.5 °C |
| Melting Point | -13.0 °C |
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